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Compound of Interest

Compound Name: Pterisolic acid A

Cat. No.: B1151919 Get Quote

An In-depth Technical Guide to Pterisolic Acid A
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pterisolic acid A is a naturally occurring ent-kaurane diterpenoid isolated from the fern Pteris

semipinnata.[1][2] As a member of the diterpenoid class of compounds, it possesses a complex

tetracyclic carbon skeleton that has attracted interest for its potential biological activities. This

technical guide provides a comprehensive overview of the physical and chemical properties of

Pterisolic acid A, detailed experimental protocols for its isolation and characterization, and an

exploration of its biological significance.

Physical and Chemical Properties
Pterisolic acid A was first isolated as an amorphous powder.[2] A summary of its key physical

and chemical properties is presented below.
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Property Value Reference

Molecular Formula C₂₀H₂₆O₅ [2]

Molecular Weight 346.42 g/mol [3]

Appearance Amorphous powder [2]

Optical Rotation [α]D²³ -38.5 (c 0.13, MeOH) [2]

CAS Number 1401419-85-9 [3][4]

Spectral Data
The structural elucidation of Pterisolic acid A was achieved through extensive spectroscopic

analysis. The key spectral data are summarized in the following tables.

¹H-NMR Spectral Data (CD₃OD, 3.30 ppm)[2]
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Position δH (ppm) Multiplicity J (Hz)

1α 1.85 m

1β 1.21 m

2α 1.68 m

2β 1.58 m

3α 1.45 m

3β 1.35 m

5 2.05 d 11.5

6 5.12 brdd 7.7, 6.8

7α 2.25 m

7β 2.15 m

11 5.77 dd 4.0, 3.0

12α 2.55 m

12β 2.45 m

14α 2.85 m

14β 2.75 m

17a 6.10 brs

17b 5.74 brs

18 1.39 s

20 1.04 s

¹³C-NMR Spectral Data (CD₃OD)[2]
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Position δC (ppm)

1 39.8 (t)

2 19.5 (t)

3 38.5 (t)

4 44.2 (s)

5 56.7 (d)

6 75.1 (d)

7 42.1 (t)

8 52.3 (s)

9 154.3 (s)

10 39.1 (s)

11 123.6 (d)

12 34.2 (t)

13 75.1 (s)

14 38.8 (t)

15 204.9 (s)

16 149.6 (s)

17 119.0 (t)

18 29.1 (q)

19 181.5 (s)

20 17.8 (q)

Mass Spectrometry Data
High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) data was crucial in

determining the molecular formula of Pterisolic acid A.
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Technique Ion Observed m/z Calculated m/z Formula

HR-ESI-MS [M+Na]⁺ 369.1622 369.1627 C₂₀H₂₆O₅Na

Experimental Protocols
Isolation of Pterisolic Acid A
The following protocol is based on the methods described by Wang et al. (2011) for the

isolation of Pterisolic acid A from Pteris semipinnata.[2]
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Figure 1: Workflow for the isolation of Pterisolic acid A.
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Extraction: The air-dried and powdered whole plants of Pteris semipinnata are extracted

three times with 95% ethanol at room temperature. The solvent is then concentrated under

reduced pressure to yield the crude ethanol extract.

Partitioning: The crude extract is suspended in water and partitioned with ethyl acetate. The

ethyl acetate fraction, containing the diterpenoids, is collected and concentrated.

Chromatographic Separation:

The ethyl acetate fraction is subjected to silica gel column chromatography, eluting with a

gradient of petroleum ether and acetone to yield several fractions.

Fractions containing the compounds of interest are further purified using a Sephadex LH-

20 column with methanol as the eluent.

Final purification is achieved by preparative high-performance liquid chromatography

(HPLC) using a methanol-water mobile phase to afford pure Pterisolic acid A.

Structural Elucidation
The structure of Pterisolic acid A was determined using a combination of spectroscopic

techniques.

NMR Spectroscopy: ¹H-NMR, ¹³C-NMR, COSY, HMQC, and HMBC spectra were recorded

on a Bruker spectrometer. Chemical shifts are reported in ppm (δ) and referenced to the

solvent signals.

Mass Spectrometry: High-resolution mass spectra were obtained using an ESI-TOF mass

spectrometer.

Infrared Spectroscopy: IR spectra were recorded on a Fourier transform infrared

spectrophotometer.

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information specifically detailing the biological

activities and associated signaling pathways of Pterisolic acid A. Further research is required

to elucidate its pharmacological potential. The general class of ent-kaurane diterpenoids, to
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which Pterisolic acid A belongs, has been shown to exhibit a wide range of biological

activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. This suggests that

Pterisolic acid A may also possess valuable therapeutic properties that warrant future

investigation.

Pterisolic Acid A Biological Assays
(e.g., cytotoxicity, anti-inflammatory) Target Identification Signaling Pathway Analysis Lead Compound Optimization

Click to download full resolution via product page

Figure 2: Logical workflow for future research on Pterisolic acid A.

Conclusion
Pterisolic acid A is a structurally interesting ent-kaurane diterpenoid with well-defined physical

and chemical properties. The detailed spectroscopic data provides a solid foundation for its

identification and characterization. While its biological activities are yet to be fully explored, its

classification within a pharmacologically significant class of natural products suggests that it is

a promising candidate for future drug discovery and development efforts. This technical guide

serves as a foundational resource for researchers interested in further investigating the

potential of Pterisolic acid A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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To cite this document: BenchChem. [physical and chemical properties of Pterisolic acid A].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151919#physical-and-chemical-properties-of-
pterisolic-acid-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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